4-(1-fluoroethyl)benzoic acid
Description
4-(1-fluoroethyl)benzoic acid is an organic compound . It contains a total of 21 bonds; 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .
Molecular Structure Analysis
The molecular weight of this compound is 168.17 . The InChI code is 1S/C9H9FO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,1H3,(H,11,12) .It is stored at a temperature of 4 degrees Celsius . More specific physical and chemical properties were not found in the search results.
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-fluoroethyl)benzoic acid involves the introduction of a fluoroethyl group onto a benzoic acid molecule.", "Starting Materials": [ "Benzoic acid", "1-fluoroethane", "Sodium hydroxide", "Sulfuric acid", "Ethanol", "Water" ], "Reaction": [ "1. Dissolve benzoic acid in ethanol and add sulfuric acid to the solution.", "2. Heat the mixture to reflux and add 1-fluoroethane dropwise over a period of 2 hours.", "3. Continue refluxing the mixture for an additional 4 hours.", "4. Allow the mixture to cool and then add water to the solution.", "5. Extract the product with ethyl acetate and wash the organic layer with water.", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "7. Purify the crude product by recrystallization from ethanol to obtain 4-(1-fluoroethyl)benzoic acid." ] } | |
CAS RN |
1487496-32-1 |
Molecular Formula |
C9H9FO2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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